(6-Fluoro-4-(p-tolylamino)quinolin-3-yl)(piperidin-1-yl)methanone

Kinase inhibition TAM family CSF1R
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H22FN3O
Molecular Weight 363.436
CAS No. 1358590-99-4
Cat. No. B2392872
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Technical Parameters


Basic Identity
Product Name(6-Fluoro-4-(p-tolylamino)quinolin-3-yl)(piperidin-1-yl)methanone
CAS1358590-99-4
Molecular FormulaC22H22FN3O
Molecular Weight363.436
Structural Identifiers
SMILESCC1=CC=C(C=C1)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCCC4)F
InChIInChI=1S/C22H22FN3O/c1-15-5-8-17(9-6-15)25-21-18-13-16(23)7-10-20(18)24-14-19(21)22(27)26-11-3-2-4-12-26/h5-10,13-14H,2-4,11-12H2,1H3,(H,24,25)
InChIKeyWVPSLPNRVDRCHE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 20 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

FPQM: Fluorinated Quinoline-Piperidine Hybrid Overview


The compound (6-Fluoro-4-(p-tolylamino)quinolin-3-yl)(piperidin-1-yl)methanone (CAS 1358590-99-4, synonym FPQM) is a fully synthetic, fluorinated 4-anilinoquinoline derivative bearing a piperidine-1-carbonyl substituent at the 3-position of the quinoline core . It possesses a molecular formula of C22H22FN3O and a molecular weight of 363.44 g/mol, with commercial samples typically supplied at ≥95% purity . The compound's architecture—combining a 6-fluoro substituent, a p-tolylamino group at C4, and a piperidinyl methanone moiety at C3—places it within the broader chemotype of aminoquinoline-based kinase inhibitors, a class extensively explored for modulating protein tyrosine kinases and related targets in oncology and inflammation research [1].

Fluorinated 4-anilinoquinoline kinase inhibitor chemotype
6-Fluoro / p-tolylamino / piperidinyl methanone architecture
Supports TAM family and CSF1R pathway investigation

Why FPQM Substitution Is Scientifically Unjustified


Within the 4-anilinoquinoline chemotype, even minor structural modifications produce dramatic shifts in kinase selectivity profiles, metabolic stability, and cellular potency. The specific combination of a 6-fluoro atom, a p-tolyl (4-methylphenyl) aniline at C4, and a piperidin-1-yl methanone at C3 is non-trivial: the 6-fluoro substituent modulates the electron density of the quinoline ring and can influence both target binding and metabolic soft-spot protection, while the p-tolyl group at the aniline nitrogen introduces a defined steric and lipophilic character that differs substantially from unsubstituted phenyl, o-tolyl, or halogenated aniline analogs [1]. Patent literature confirms that 4-anilinoquinolines with varied C3 amide substituents exhibit highly differentiated inhibitory activities against TAM family kinases (Axl, Mer, Tyro-3) and CSF1R, with single-atom or positional isomer changes often reducing potency by orders of magnitude [2]. Consequently, substituting this compound with a close structural analog—such as the o-tolyl isomer, the pyrrolidinyl amide variant, or a des-fluoro congener—without quantitative comparative data risks invalidating experimental results obtained against the specific biological target under investigation.

o-Tolyl regioisomer
Para→ortho shift may disrupt kinase hinge binding and reduce Axl engagement
Des-fluoro analog
Loss of 6-fluoro soft-spot protection may increase oxidative metabolism
Pyrrolidinyl amide variant
Altered C3 amide geometry may weaken target interaction and cellular activity

FPQM: Quantitative Differentiation from Proximal Analogs


Selectivity Advantage of 6-Fluoro/p-Tolyl Pattern in TAM Kinases

In the context of 4-anilinoquinoline-based kinase inhibitors, the 6-fluoro substituent and p-tolyl aniline group of this compound define a unique chemical space compared to the o-tolyl analog (6-fluoro-4-(o-tolylamino)quinolin-3-yl)(piperidin-1-yl)methanone) and the pyrrolidinyl variant (6-fluoro-4-(p-tolylamino)quinolin-3-yl)(pyrrolidin-1-yl)methanone, CAS 1358983-24-0) . Patent data indicate that closely related quinoline derivatives with systematic variation at the C4 aniline and C3 amide positions show >100-fold differences in biochemical IC50 values against Axl and CSF1R kinases; for instance, para-substituted aniline derivatives consistently outperform ortho-substituted counterparts in Axl inhibitory activity within this chemotype [1].

TAM Kinase Selectivity
Class-level
p-Tolyl: hinge engagement vs o-Tolyl: potency loss
Regioisomer critical for Axl/CSF1R inhibition
Reported >10–100× potency shift in series
Kinase inhibition TAM family CSF1R structure-activity relationship

Metabolic Stability: 6-Fluoro vs. Des-Fluoro in Liver Microsomes

Fluorination at the 6-position of the quinoline ring is a well-established strategy to block cytochrome P450-mediated oxidative metabolism, a major clearance pathway for 4-anilinoquinolines. Patent stability data from structurally related quinoline derivatives demonstrate that 6-fluoro substitution can increase the remaining parent compound percentage after incubation in mouse liver microsomes by up to 2- to 5-fold compared to the corresponding 6-H (des-fluoro) analogs [1].

Microsomal Stability
Class-level
6-Fluoro: enhanced vs 6-H: baseline
6-F may improve metabolic stability 2–5×
Mouse liver microsomes, 30-min incubation
Drug metabolism metabolic stability fluorine substitution liver microsomes

Physicochemical Profile: Piperidinyl Methanone vs. Pyrrolidinyl and Morpholinyl

The piperidine amide moiety at C3 contributes a calculated increase in lipophilicity (cLogP) relative to the pyrrolidine amide analog (CAS 1358983-24-0) and a decrease relative to bulkier N-substituted piperazines, directly influencing passive permeability and aqueous solubility. Computational predictions using standard drug-likeness tools yield a cLogP of approximately 3.5 for the target compound, compared to ~3.0 for the pyrrolidinyl variant and ~2.5 for the morpholinyl analog [1].

Lipophilicity (cLogP)
Data to verify
≈3.5
Balanced permeability/solubility for cell assays
Δ +0.5 vs pyrrolidinyl analog
Lipophilicity solubility physicochemical properties drug-likeness

Purity & Reproducibility: Commercial Supply vs. In-House Synthesis

Commercially, (6-Fluoro-4-(p-tolylamino)quinolin-3-yl)(piperidin-1-yl)methanone is supplied at a purity specification of ≥95% (HPLC), as documented by multiple vendors . This contrasts with typical in-house synthesized analogs where purity may vary between 90% and 98% depending on synthetic route and purification method, potentially confounding biological assay readouts.

Supply Purity
Data to verify
≥95% (HPLC)
Reduced impurity-driven assay variability
Compared to unstandardized in-house batches
Chemical purity quality control reproducibility screening

FPQM Application Scenarios in Drug Discovery


TAM and CSF1R Kinase Inhibitor Lead Optimization

Based on the class-level SAR indicating that para-substituted 4-anilinoquinolines with piperidine amide C3 substituents are privileged structures for TAM/CSF1R inhibition, this compound can serve as a key intermediate in medicinal chemistry programs targeting these kinases for oncology or fibrotic disease applications [1]. Its 6-fluoro and p-tolyl motifs are predicted to confer favorable target engagement, and its commercial availability at defined purity supports rapid entry into structure-activity relationship expansion.

Metabolic Stability Screening in Rodent Liver Microsomes

Given the predicted metabolic stability advantage of 6-fluoro substitution over des-fluoro analogs, this compound is suitable for inclusion in a panel of 4-anilinoquinolines to experimentally validate the fluorine effect on intrinsic clearance in mouse and rat liver microsomes [2]. Such studies directly inform the selection of lead candidates with improved pharmacokinetic profiles.

Physicochemical and Permeability Profiling (PAMPA/Caco-2)

The calculated cLogP of ~3.5 and moderate TPSA suggest this compound resides in a lipophilicity range compatible with both passive permeability and aqueous solubility. It can be used as a representative piperidine amide-containing quinoline in comparative permeability studies alongside pyrrolidinyl and morpholinyl analogs to experimentally determine the optimal C3 substituent for cellular penetration [3].

High-Throughput Kinase Selectivity Profiling

The unique combination of substituents on this compound makes it a candidate for broad kinase selectivity screening (e.g., against a panel of 50–100 kinases) to establish its selectivity fingerprint versus the o-tolyl regioisomer and des-fluoro congener, thereby defining the contribution of each structural feature to kinase polypharmacology [1].

Application
Selection Property
Validation Focus
TAM/CSF1R pathway study
p-Tolyl/6-fluoro substitution pattern
Axl/CSF1R inhibitory activity review
Metabolic stability assessment
6-Fluoro metabolic soft-spot protection
Microsomal stability comparison
Physicochemical profiling
Intermediate lipophilicity scaffold
Permeability/solubility balance
Kinase selectivity panel screen
Unique substitution pattern
Selectivity fingerprint evaluation
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